Cas no 1249289-26-6 ((3-bromothiophen-2-yl)methyl(2-ethoxyethyl)amine)

• Product Name: (3-bromothiophen-2-yl)methyl(2-ethoxyethyl)amine
• CAS No: 1249289-26-6
• MF: C₉H₁₄BrNOS
• MW: 264.182560443878
• CID: 5187416
• PubChem ID: 61726896
• Update Time: 2025-06-26

(3-bromothiophen-2-yl)methyl(2-ethoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• [(3-Bromothiophen-2-yl)methyl](2-ethoxyethyl)amine
• 2-Thiophenemethanamine, 3-bromo-N-(2-ethoxyethyl)-
• (3-bromothiophen-2-yl)methyl(2-ethoxyethyl)amine

• Inchi： 1S/C9H14BrNOS/c1-2-12-5-4-11-7-9-8(10)3-6-13-9/h3,6,11H,2,4-5,7H2,1H3
• InChI Key： RZNOYILQHZHSFN-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CNCCOCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 137
• XLogP3: 1.9
• Topological Polar Surface Area: 49.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-bromothiophen-2-yl)methyl(2-ethoxyethyl)amine

The Comprehensive Overview of (3-Bromothiophen-2-Yl)methyl(2-Ethoxyethyl)amine (CAS No. 1249289-26-6)

(3-Bromothiophen-2-yl)methyl(2-ethoxyethyl)amine, identified by the CAS registry number 1249289-26-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention for its potential applications in drug discovery, polymer synthesis, and advanced materials development.

The molecular structure of (3-bromothiophen-2-yl)methyl(2-ethoxyethyl)amine comprises a thiophene ring substituted with a bromine atom at the 3-position and a methyl group attached to an amine moiety at the 2-position. The amine group is further connected to a 2-ethoxyethyl chain, which introduces additional functional diversity to the molecule. This combination of functional groups renders the compound highly versatile in terms of reactivity and applicability.

Recent studies have highlighted the potential of thiophene-containing compounds in various chemical reactions, particularly in the realm of organocatalysis and transition-metal-catalyzed processes. The presence of bromine in the thiophene ring enhances the compound's reactivity, making it a valuable substrate for nucleophilic aromatic substitution reactions. Furthermore, the ethoxyethyl chain imparts solubility and flexibility, which are advantageous for applications in polymer chemistry and drug delivery systems.

In terms of synthesis, (3-bromothiophen-2-yl)methyl(2-ethoxyethyl)amine can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent alkylation reactions. The synthesis typically begins with bromothiophene derivatives, which are then subjected to reaction with appropriate amine precursors under controlled conditions to yield the desired product.

The compound's applications are not limited to traditional chemical synthesis but extend into more specialized areas such as optoelectronics and biotechnology. For instance, its use as an intermediate in the synthesis of advanced polymers has been explored in recent research, where it contributes to the formation of materials with enhanced mechanical and thermal properties.

In addition to its synthetic applications, (3-bromothiophen-2-yl)methyl(2-ethoxyethyl)amine has shown promise in biological systems as a potential lead compound for drug development. Its structural features make it a candidate for modulating enzyme activity or targeting specific receptors, although further research is required to fully understand its pharmacokinetic properties.

From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is crucial for its sustainable use. Recent studies have focused on evaluating its biodegradability under various environmental conditions, with promising results indicating that it can undergo microbial degradation under aerobic conditions.

In conclusion, (3-bromothiophen-2-yl)methyl(2-ethoxyethyl)amine (CAS No. 1249289-26-) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and functional versatility make it an invaluable tool for researchers and industry professionals alike.